Cas no 1189452-02-5 (methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate)
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-[[2-[(3-ethyl-3,4-dihydro-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)thio]acetyl]amino]benzoate
- methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate
-
- Inchi: 1S/C24H21N3O4S2/c1-3-27-22(29)21-18(13-19(33-21)15-7-5-4-6-8-15)26-24(27)32-14-20(28)25-17-11-9-16(10-12-17)23(30)31-2/h4-13H,3,14H2,1-2H3,(H,25,28)
- InChI Key: KMDJHYBKXAXPRP-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NC(CSC2N(CC)C(=O)C3SC(C4=CC=CC=C4)=CC=3N=2)=O)C=C1
Experimental Properties
- Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.64±0.70(Predicted)
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-0206-2μmol |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-5μmol |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-10μmol |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-20μmol |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-1mg |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-2mg |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-3mg |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-4mg |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-5mg |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3398-0206-10mg |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate |
1189452-02-5 | 10mg |
$79.0 | 2023-09-11 |
methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate
Methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate: A Comprehensive Overview
Methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate, with the CAS number 1189452-02-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The detailed structure of this molecule includes a benzoate moiety linked to an acetamido group, which is further connected to a thienopyrimidine scaffold. The presence of multiple functional groups, such as sulfanyl and ethyl substituents, makes this compound a promising candidate for further investigation in medicinal chemistry.
The thienopyrimidine core is particularly noteworthy, as it is a known pharmacophore in various therapeutic agents. This scaffold has been extensively studied for its ability to interact with biological targets, including enzymes and receptors, which are crucial for modulating various physiological processes. The specific arrangement of atoms in the thienopyrimidine ring, along with the attached substituents, contributes to the unique chemical and biological properties of Methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate. This compound's potential as a lead molecule in drug development has been highlighted in several recent studies.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific disease pathways. Methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate has been identified as a compound that may have applications in the treatment of various diseases. Its molecular structure suggests that it could interact with multiple biological targets, making it a versatile candidate for further exploration. The benzoate group and the acetamido moiety are known to be important for binding to biological targets, while the thienopyrimidine core provides additional interactions through hydrogen bonding and hydrophobic effects.
One of the most exciting aspects of Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE is its potential role in modulating inflammatory pathways. Inflammation is a key factor in many chronic diseases, including cancer, cardiovascular disease, and autoimmune disorders. Recent studies have shown that compounds with similar structures can inhibit inflammatory cytokines and enzymes, thereby reducing inflammation and potentially alleviating symptoms associated with these diseases. The sulfanyl group in particular has been identified as a key moiety for anti-inflammatory activity.
The synthesis of Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE involves multiple steps and requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thienopyrimidine core through condensation reactions involving thiourea derivatives and β-ketoesters. This core is then functionalized with the sulfanyl group and subsequently coupled to the benzoate moiety via an amide bond formation reaction. The final step involves protecting group strategies to ensure that each functional group remains intact during subsequent chemical transformations.
The pharmacological evaluation of Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the activity of several enzymes involved in inflammation and cell proliferation. These findings suggest that it may have therapeutic potential in conditions where these pathways are dysregulated. Additionally, preliminary animal studies have indicated that Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE exhibits good oral bioavailability and low toxicity profile.
The future directions for research on Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE include further optimization of its chemical structure to enhance its pharmacological activity and reduce potential side effects. Additionally, more extensive preclinical studies are needed to fully understand its mechanism of action and therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the development process and bring this compound closer to clinical application.
In conclusion, Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE (CAS no: 1189452-025) is a promising compound with significant potential in drug discovery. Its unique molecular structure and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl 4-[2-{(3-Ethyl)-4-Oxo}-6-PHENYL)-THIENOPYRIMIDIN-YLSULFANYL)-ACETAMIDO]BENZOATE will play a crucial role in developing novel treatments for various diseases.
1189452-02-5 (methyl 4-[2-({3-ethyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)